2-{[1-(Aminosulfonyl)-2-naphthyl]sulfanyl}benzoic acid

• Molecular Formula: C17H13NO4S2
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 2-(1-sulfamoylnaphthalen-2-yl)sulfanylbenzoic acid
• InChI: InChI=1S/C17H13NO4S2/c18-24(21,22)16-12-6-2-1-5-11(12)9-10-15(16)23-14-8-4-3-7-13(14)17(19)20/h1-10H,(H,19,20)(H2,18,21,22)
• InChI Key: CJWCCIBBLIHEJO-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC(=C2S(=O)(=O)N)SC3=CC=CC=C3C(=O)O

Description

2-{[1-(Aminosulfonyl)-2-naphthyl]sulfanyl}benzoic acid, commonly known as ANS, is a chemical compound that has been widely used in scientific research. ANS is a fluorescent dye that has been used to study the structure and function of proteins and nucleic acids. It binds to hydrophobic regions of proteins and can be used to monitor protein folding, protein-protein interactions, and protein-ligand interactions.

Mechanism of Action

ANS binds to hydrophobic regions of proteins and nucleic acids. The fluorescence of ANS is highly dependent on its microenvironment, and changes in the fluorescence emission of ANS can be used to monitor changes in protein or nucleic acid structure. ANS has been shown to bind to exposed hydrophobic patches in proteins, and the binding of ANS can stabilize partially folded or unfolded protein states.
Biochemical and Physiological Effects:
ANS has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that is commonly used in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of ANS is its ability to monitor changes in protein and nucleic acid structure in real-time. ANS is a non-invasive probe that can be used to study protein and nucleic acid structure in solution. However, ANS has some limitations. It is a relatively small molecule that may not accurately represent the binding of larger compounds to proteins or nucleic acids. Additionally, ANS may not bind to all hydrophobic regions of a protein or nucleic acid, and its binding may be influenced by the presence of other molecules in solution.

Future Directions

There are several future directions for the use of ANS in scientific research. One area of research is the development of new fluorescent probes that can be used to monitor protein and nucleic acid structure. Another area of research is the use of ANS in the study of disease-related proteins, including amyloid proteins and prion proteins. ANS may also be used to study the effects of environmental factors on protein and nucleic acid structure, including changes in temperature, pH, and ionic strength. Finally, ANS may be used in the development of new drugs that target specific proteins or nucleic acids.

Synthesis Methods

ANS can be synthesized by the reaction of 2-mercaptobenzoic acid with 1-amino-2-naphthol-4-sulfonic acid. The reaction is carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst such as N,N-dimethylaminopyridine (DMAP). The product is then purified by recrystallization from a suitable solvent.

Scientific Research Applications

ANS has been used in a variety of scientific research applications. It has been used to study the structure and function of proteins, including enzymes, antibodies, and membrane proteins. ANS has been used to monitor protein folding, protein-protein interactions, and protein-ligand interactions. It has also been used to study the binding of small molecules to nucleic acids and to monitor changes in nucleic acid structure.